Cas no 1451392-59-8 ([2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid)

[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid is a specialized boronic acid derivative featuring a fluorinated pyridine core with a methylsulfanyl substituent. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety facilitates efficient carbon-carbon bond formation with aryl or vinyl halides. The fluorine atom enhances electrophilic reactivity, while the methylsulfanyl group contributes to electronic modulation, making it useful in pharmaceutical and agrochemical synthesis. Its stability under typical coupling conditions and compatibility with diverse substrates underscore its utility in constructing complex heterocyclic frameworks. The compound is typically handled under inert conditions due to the sensitivity of boronic acids to protodeboronation.
[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid structure
1451392-59-8 structure
Product Name:[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid
CAS No:1451392-59-8
MF:C6H7BFNO2S
MW:186.999683618546
MDL:MFCD22543732
CID:4764507
Update Time:2026-02-26

[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid
    • (2-Fluoro-5-(methylthio)pyridin-3-yl)boronic acid
    • C6H7BFNO2S
    • Z1227
    • MDL: MFCD22543732
    • Inchi: 1S/C6H7BFNO2S/c1-12-4-2-5(7(10)11)6(8)9-3-4/h2-3,10-11H,1H3
    • InChI Key: YWRDXIZMQZFIBK-UHFFFAOYSA-N
    • SMILES: S(C)C1=CN=C(C(B(O)O)=C1)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Topological Polar Surface Area: 78.6

[2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid Pricemore >>

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Additional information on [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid

Comprehensive Overview of [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid (CAS 1451392-59-8) in Modern Pharmaceutical and Material Science Applications

The [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid (CAS 1451392-59-8) is a high-value boronic acid derivative that has garnered significant attention in pharmaceutical research and advanced material synthesis. This compound, characterized by its unique pyridine backbone and fluoro-substituent, serves as a critical building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology for C-C bond formation in drug discovery. Its methylsulfanyl group further enhances its reactivity profile, making it indispensable for designing heterocyclic compounds with tailored properties.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid. Researchers frequently search for "boronic acid applications in oncology" or "fluorinated pyridine derivatives in catalysis," reflecting its relevance in developing kinase inhibitors and PET radiotracers. The compound’s electron-withdrawing fluorine and thioether moiety synergistically improve metabolic stability—a key concern addressed in 2024 medicinal chemistry publications.

From a synthetic perspective, CAS 1451392-59-8 exemplifies the growing demand for functionalized boronic acids in high-throughput screening. Its compatibility with microwave-assisted synthesis (a hot topic in "lab automation trends") reduces reaction times while maintaining yield purity—critical for industrial-scale API production. Analytical techniques like HPLC-MS and 19F-NMR are typically employed to validate its structural integrity, as highlighted in recent "QC methods for boron-containing compounds" discussions.

Environmental considerations also drive innovation around this compound. The methylsulfanyl group offers a sustainable alternative to heavier transition metals in catalytic C-H activation, aligning with EPA’s greener solvents initiative. Patent analyses reveal its use in OLED materials (search queries like "boronic acids in flexible electronics") due to its ability to fine-tune electron transport layers.

In conclusion, [2-Fluoro-5-(methylsulfanyl)pyridin-3-yl]boronic acid (CAS 1451392-59-8) represents a nexus of cutting-edge chemistry and applied technology. Its multifaceted applications—from precision medicine to advanced materials—underscore why it remains a focal point in both academic literature and industrial R&D pipelines worldwide.

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